3-(Fluoromethyl)cyclobutane-1-carboxylic acid
Overview
Description
“3-(Fluoromethyl)cyclobutane-1-carboxylic acid” is a chemical compound with the molecular formula C6H9FO2 . It is a liquid at room temperature .
Synthesis Analysis
The synthesis of “3-(Fluoromethyl)cyclobutane-1-carboxylic acid” and similar compounds has been reported in the literature . The synthesis typically starts from readily available 4-oxocyclobutane precursors . These cyclobutanones can be converted to their CF3 carbinols upon treatment with TMSCF3 and a fluoride source .Molecular Structure Analysis
The molecular structure of “3-(Fluoromethyl)cyclobutane-1-carboxylic acid” consists of a cyclobutane ring with a carboxylic acid group and a fluoromethyl group attached . The InChI code for this compound is 1S/C6H7F3O2/c7-6(8,9)4-1-3(2-4)5(10)11/h3-4H,1-2H2,(H,10,11) .Scientific Research Applications
Tumor Imaging and Detection : Synthesis of syn- and anti-1-amino-3-[18F]fluoromethyl-cyclobutane-1-carboxylic acid (FMACBC) has shown potential as PET ligands for tumor detection, particularly in brain tumors. Both FMACBC and its radiolabeled versions were substrates for L type amino acid transport, with [18F]16 and [18F]17 demonstrating high uptake in pancreatic tissue in rats, suggesting their potential for imaging brain tumors (Martarello et al., 2002).
Metastatic Prostate Cancer Imaging : In a clinical trial, trans-1-amino-3-18F-fluoro-cyclobutane carboxylic acid (anti-18F-FACBC) demonstrated potential in PET imaging of metastatic prostate cancer. It showed increased accumulation in primary prostate lesions and metastatic lesions, including lymph nodes and bone metastases, indicating its utility in diagnosing metastatic prostate cancer (Inoue et al., 2014).
Lung Lesion Imaging : A pilot study of anti-1-amino-3-[18F]fluorocyclobutane-1-carboxylic acid (anti-3-[18F]FACBC) for imaging pulmonary lesions found that its uptake in malignant lesions was greater than in inflammatory lesions. This suggests that anti-3-[18F]FACBC could be useful in characterizing pulmonary lesions, differentiating between malignant and inflammatory conditions (Amzat et al., 2013).
Prostate Carcinoma Relapse Detection : Anti-1-amino-3-18F-fluorocyclobutane-1-carboxylic acid (anti-3-18F-FACBC) PET/CT has been used in diagnosing recurrent prostate carcinoma, showing high sensitivity and specificity compared to other imaging techniques. This indicates its effectiveness in non-invasive, metabolic imaging for prostate carcinoma relapse (Ren et al., 2016).
Radiation Dosimetry : The study of whole-body radiation burden of anti-18F-FACBC in humans suggested good imaging and acceptable dosimetry, indicating its suitability for clinical use in evaluating the L-amino acid transport system (Nye et al., 2007).
Safety and Hazards
properties
IUPAC Name |
3-(fluoromethyl)cyclobutane-1-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9FO2/c7-3-4-1-5(2-4)6(8)9/h4-5H,1-3H2,(H,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CXSJFWUBXJRTNT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC1C(=O)O)CF |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9FO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
132.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Fluoromethyl)cyclobutane-1-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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